6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one

• IUPAC Name: 9-amino-6,8-bis(1,3,2-dithiarsolan-2-yl)benzo[a]phenoxazin-5-one
• InChI: InChI=1S/C20H16As2N2O2S4/c23-13-5-6-14-19(15(13)21-27-7-8-28-21)26-20-16(22-29-9-10-30-22)18(25)12-4-2-1-3-11(12)17(20)24-14/h1-6H,7-10,23H2
• InChI Key: VGIVKXKHGCFRHN-UHFFFAOYSA-N
• Canonical SMILES: C1CS[As](S1)C2=C(C=CC3=C2OC4=C(C(=O)C5=CC=CC=C5C4=N3)[As]6SCCS6)N
• Molecular Formula: C20H16As2N2O2S4
• DSSTOX Substance ID: DTXSID601296517
• Molecular Weight: 594.5 g/mol
• CAS No.: 345340-48-9

Description

6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one, also known as BDBAP, is an organosulfur compound that was first synthesized in 2001. It has since become a popular research subject due to its various applications in scientific research. BDBAP has been studied for its potential use in the synthesis of other compounds, its mechanism of action, its biochemical and physiological effects, and its advantages and limitations for laboratory experiments.

Scientific Research Applications

6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one has been studied for its potential as a synthetic intermediate for the synthesis of other compounds. It has also been studied for its potential use as an antioxidant, as well as its ability to inhibit the growth of certain bacteria and fungi. Additionally, this compound has been studied for its potential use as a therapeutic agent in the treatment of certain diseases, such as cancer and diabetes.

Mechanism of Action

The mechanism of action of 6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one is not yet fully understood. However, it is believed that this compound acts as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. Additionally, this compound is thought to inhibit the growth of certain bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, research has shown that this compound can inhibit the growth of certain bacteria and fungi, as well as reduce oxidative damage to cells. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties in animal models.

Advantages and Limitations for Lab Experiments

6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one has several advantages for laboratory experiments. It is relatively easy to synthesize and can be purified through column chromatography. Additionally, this compound has been shown to have various therapeutic effects, making it a potential therapeutic agent for the treatment of certain diseases. However, there are some limitations to using this compound in laboratory experiments. Due to its relatively small molecular size, this compound is not very stable and can be easily degraded by light and heat. Additionally, the mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in certain situations.

Future Directions

The potential applications of 6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one are still being explored. Future research should focus on understanding the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further research should be conducted to explore the potential therapeutic applications of this compound, such as its use in the treatment of cancer and diabetes. Finally, research should be conducted to improve the stability of this compound, as well as its ability to penetrate cell membranes.

Synthesis Methods

6,8-Bis(1,3,2-dithiarsolane-2-yl)-9-amino-5H-benzo[a]phenoxazine-5-one is synthesized through a process known as the Mitsunobu reaction. This reaction involves the reaction of a dithiarsolane compound with a benzo[a]phenoxazine compound in the presence of a base catalyst, such as sodium hydroxide or potassium tert-butoxide. The reaction results in the formation of this compound, which is then purified through column chromatography.